Cas no 1260636-85-8 (2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid)

2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid structure
1260636-85-8 structure
Product Name:2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid
CAS No:1260636-85-8
MF:C10H9FN2O2
MW:208.189065694809
CID:5704723
PubChem ID:53419107
Update Time:2025-07-22

2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • AMINO-(4-FLUORO-INDOL-3-YL)-ACETIC ACID
    • AMINO-(4-FLUORO-INDOL-3-YL)-ACETICACID
    • EN300-1633275
    • 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid
    • 1260636-85-8
    • MDL: MFCD07786885
    • Inchi: 1S/C10H9FN2O2/c11-6-2-1-3-7-8(6)5(4-13-7)9(12)10(14)15/h1-4,9,13H,12H2,(H,14,15)
    • InChI Key: FXZWFXZEKHYCIV-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C(=CN2)C(C(=O)O)N

Computed Properties

  • Exact Mass: 208.06480570g/mol
  • Monoisotopic Mass: 208.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 79.1Ų

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Additional information on 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid

Comprehensive Overview of 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid (CAS No. 1260636-85-8)

2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid (CAS No. 1260636-85-8) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique 4-fluoro-1H-indole core and amino acid side chain, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting neurological and inflammatory pathways.

The fluorinated indole moiety in 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid enhances its binding affinity to biological targets, making it a valuable candidate for medicinal chemistry projects. Recent studies highlight its potential in modulating serotonin receptors, a hotspot in neuropharmacology. With the growing demand for CNS-active compounds, this molecule aligns with trends in precision medicine and personalized therapeutics.

From a synthetic perspective, CAS No. 1260636-85-8 serves as a key intermediate for peptide mimetics and small molecule inhibitors. Its carboxylic acid and amine functionalities allow for diverse derivatization, catering to high-throughput screening (HTS) platforms. The compound’s structure-activity relationship (SAR) is frequently discussed in forums on drug design, reflecting its relevance in AI-driven drug discovery workflows.

Environmental and green chemistry considerations are also pivotal. The 4-fluoro substitution in 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid improves metabolic stability, reducing frequent dosing—a priority in sustainable pharma. This aligns with industry shifts toward bioisosteres and fragment-based drug design (FBDD), topics trending in SciFinder and PubMed queries.

Analytical profiling of CAS No. 1260636-85-8 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. Its chirality further underscores its utility in enantioselective synthesis, a niche explored in catalysis research. For researchers, sourcing high-purity batches is critical, as emphasized in QC/QA discussions.

In summary, 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid bridges chemical biology and pharmacology, addressing contemporary needs in targeted therapy. Its multifaceted applications—from neuroscience to cancer research—make it a compound of enduring interest in both academic and industrial settings.

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